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Compound of Interest

Compound Name: 4-(3-Phenylpropyl)pyridine

Cat. No.: B1219276

This guide provides an in-depth overview of the spectroscopic data for 4-(3-
phenylpropyl)pyridine, a compound of interest for researchers and professionals in drug
development and chemical synthesis. The following sections detail its Nuclear Magnetic
Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data, along with the
experimental protocols for these analytical techniques.

Physicochemical Properties

4-(3-Phenylpropyl)pyridine is a liquid with the molecular formula C14H1sN and a molecular
weight of 197.28 g/mol .[1][2][3] It is also known by other names, including 1-(4-Pyridyl)-3-
phenylpropane and 4-Phenylpropylpyridine.[2][3]

Property Value

Molecular Formula Ci4H1sN

Molecular Weight 197.28 g/mol [3]

CAS Number 2057-49-0[1][2][3]

Appearance Colorless to pale yellow liquid[4]
Boiling Point 322 °C[5]

Density 1.03 g/mL at 25 °C[5]

Refractive Index n20/D 1.563[5]
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Spectroscopic Data

The structural elucidation of 4-(3-phenylpropyl)pyridine is supported by data from various
spectroscopic techniques.

NMR spectroscopy is a powerful tool for determining the structure of organic molecules by
providing information about the chemical environment of hydrogen (*H) and carbon (*3C) atoms.

[6]7]

'H NMR Spectral Data
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13C NMR Spectral Data

ChemicalBook provides a 3C NMR spectrum for 4-(3-Phenylpropyl)pyridine.[8] PubChem
also indicates the availability of 3C NMR data.[1]

Chemical Shift (8) ppm Assighment

Specific peak data not available in search
results

IR spectroscopy is used to identify functional groups in a molecule by measuring the absorption
of infrared radiation.[9][10][11] The IR spectrum of 4-(3-phenylpropyl)pyridine would be
expected to show characteristic absorptions for aromatic C-H bonds, aliphatic C-H bonds, and
the C=N and C=C bonds of the pyridine ring.[12]

Key IR Absorption Bands
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Wavenumber (cm~?) Vibration Type

~3000-3100 Aromatic C-H Stretch
~2850-2960 Aliphatic C-H Stretch

~1600, 1450-1500 Aromatic C=C and C=N Bending

Mass spectrometry measures the mass-to-charge ratio of ions, providing information about the
molecular weight and fragmentation pattern of a compound.[13][14] The electron ionization (EI)
mass spectrum of 4-(3-phenylpropyl)pyridine is available from the NIST WebBook.[15]

Mass Spectral Data (Electron lonization)

m/z Relative Intensity (%) Assignment

197 52.4 [M]* (Molecular lon)
106 47.6 [C7HeN]*

93 99.9 [CeHsN]*

92 47.6 [CeHsN]*

Experimental Protocols

The following are generalized protocols for obtaining the spectroscopic data presented.
A common method for preparing a sample for NMR analysis involves the following steps:

e Sample Preparation: Approximately 5-10 mg of the purified 4-(3-phenylpropyl)pyridine is
dissolved in 0.5-0.7 mL of a deuterated solvent, such as chloroform-d (CDCIs).[6]

 Internal Standard: A small amount of an internal standard, typically tetramethylsilane (TMS),
is added to the solution to provide a reference signal at 0 ppm.[16]

» Data Acquisition: The solution is transferred to an NMR tube, which is then placed in the
NMR spectrometer.[6] The instrument is used to acquire 1D spectra for both *H and 13C

nuclei.

© 2025 BenchChem. All rights reserved. 3/7 Tech Support


https://sites.science.oregonstate.edu/~gablek/CH335/Chapter10/MassSpec1.htm
https://fiveable.me/organic-chemistry-ii/unit-1/mass-spectrometry-ms/study-guide/12bu6Au6d8xoPjBG
https://www.benchchem.com/product/b1219276?utm_src=pdf-body
https://webbook.nist.gov/cgi/cbook.cgi?ID=C2057490&Units=CAL&Mask=FFFF
https://www.benchchem.com/product/b1219276?utm_src=pdf-body
https://www.benchchem.com/pdf/Application_Notes_Protocols_NMR_Spectroscopy_for_the_Structure_Elucidaion_of_Complex_Organic_Molecules.pdf
http://web.mit.edu/5.311/www/NMR.pdf
https://www.benchchem.com/pdf/Application_Notes_Protocols_NMR_Spectroscopy_for_the_Structure_Elucidaion_of_Complex_Organic_Molecules.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219276?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

For a liquid sample like 4-(3-phenylpropyl)pyridine, the following "neat" spectrum protocol is
often used:

o Sample Preparation: One to two drops of the pure liquid are placed between two polished
salt plates (e.g., NaCl or KBr), creating a thin film.[17] Glass cannot be used as it absorbs IR
radiation.[11]

o Data Acquisition: The salt plate "sandwich" is placed in the sample holder of the FT-IR
spectrometer.[17][18]

e Analysis: The instrument passes infrared radiation through the sample and detects which
frequencies are absorbed, generating the IR spectrum.[9]

The following outlines a general procedure for obtaining an electron ionization mass spectrum:

o Sample Introduction: The sample is introduced into the mass spectrometer, where it is
vaporized in a vacuum.[13]

« lonization: In the ion source, the gaseous molecules are bombarded with a high-energy
electron beam. This process knocks an electron off the molecule, forming a positively
charged molecular ion ([M]*) and various fragment ions.[13]

o Mass Analysis: The ions are accelerated into a magnetic field, which deflects them based on
their mass-to-charge (m/z) ratio.[13]

» Detection: A detector records the abundance of ions at each m/z value, generating the mass
spectrum.[13]

Visualization

The following diagram illustrates a generalized workflow for the spectroscopic analysis of a
chemical compound.
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General Spectroscopic Analysis Workflow

Sample Preparation

Compound of Interest
(4-(3-Phenylpropyl)pyridine)

Dissolve in Prepare Thin Film Vaporize in
Deuterated Solvent (Neat Liquid) Vacuum
T Y
| \
l Data Acquisition \‘
NMR Spectrometer FT-IR Spectrometer Mass Spectrometer
(El Source)
]
/
J Data Analysis & Elucidation ‘
NMR Spectrum IR Spectrum Mass Spectrum
(Chemical Shifts, Coupling) (Absorption Bands) (m/z, Fragmentation)

Structure Elucidation

Click to download full resolution via product page

Caption: A workflow for spectroscopic analysis of an organic compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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